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Compound of Interest

Compound Name: DB12055

Cat. No.: B1677232

This document provides comprehensive safety and logistical information for the proper disposal
of the laboratory chemical designated as DB12055. The following procedures are based on the
available safety data for a compound identified as Dibenzocyclooctyne-PEG-
Dibenzocyclooctyne (DBCO-PEG-DBCO), which is understood to be the chemical entity
corresponding to the internal product code DB12055. Researchers, scientists, and drug
development professionals should adhere to these guidelines to ensure laboratory safety and
environmental responsibility.

Disclaimer: The toxicological and ecological properties of DB12055 have not been thoroughly
investigated. Although it is not classified as a hazardous substance under Regulation (EC) No.
1272/2008, it is imperative to handle and dispose of this chemical with caution and in
accordance with institutional and local regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, safety goggles, chemical-resistant
gloves, and a laboratory coat. All handling of DB12055 should be conducted in a well-ventilated
area, preferably within a fume hood.

In case of accidental release or spill:

e Ensure the area is well-ventilated.
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Keep away from any sources of ignition.

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

Place the absorbed material into a designated, sealed chemical waste container.

Do not flush any spilled material into the sewer system.

Quantitative Data and Physical Properties

The following table summarizes the known quantitative and physical data for DBCO-PEG-
DBCO.

Property Value

Synonyms Dibenzocyclooctyne-PEG-Dibenzocyclooctyne,
DBCO-PEG-DBCO

Appearance White to off-white solid

Solubility Soluble in water, DMSO, and DMF

Storage Temperature -20°C for long-term storage

Stability Stable under normal laboratory conditions

Incompatible Materials Strong oxidizing agents

Hazardous Polymerization Will not occur

Experimental Protocols for Disposal

The recommended disposal procedure for DB12055 involves collection and transfer to a
licensed chemical waste disposal contractor. This ensures compliance with environmental
regulations and safe handling of the material.

Step-by-Step Disposal Procedure:

e Waste Collection:
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o Collect all waste containing DB12055, including unused material, solutions, and
contaminated consumables (e.g., pipette tips, vials), in a designated and clearly labeled
chemical waste container.

o The container must be compatible with the chemical and securely sealed to prevent leaks
or spills.

e Labeling:

o Label the waste container with "Hazardous Waste" (as a precautionary measure, even if
the substance is not officially classified as such), the full chemical name
(Dibenzocyclooctyne-PEG-Dibenzocyclooctyne), and the approximate quantity.

o Include the date of waste accumulation.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Ensure the storage area is away from incompatible materials.
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal of the waste.

o Provide the contractor with all necessary information about the waste material.
Important Considerations for Polyethylene Glycol (PEG) Compounds:

While polyethylene glycol is readily biodegradable, it is crucial to avoid releasing it into
wastewater systems.[1] Large quantities of PEG can impact the biological and chemical
oxygen demand in wastewater treatment facilities.[1] Therefore, disposal through a licensed
contractor is the most responsible method.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of DB12055.
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Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Collect Waste in a
Designated, Labeled Container

'

Label Container with:
- 'Hazardous Waste'
- Chemical Name
- Quantity and Date

'

Store Sealed Container
in a Secure Accumulation Area

l

Contact Institutional EHS or
Licensed Waste Contractor

l

Arrange for Waste Pickup

End: Proper Disposal by Contractor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1677232?utm_src=pdf-body
https://www.benchchem.com/product/b1677232?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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